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Compound of Interest

Compound Name: Fluopimomide

Cat. No.: B1447720 Get Quote

A Comprehensive Resource for Researchers,
Scientists, and Drug Development Professionals
This technical guide provides an in-depth overview of Fluopimomide, a novel fungicide, for

laboratory applications. It details commercial suppliers, key technical data, experimental

protocols, and the current understanding of its mechanism of action. This document is intended

to serve as a valuable resource for researchers in agrochemistry, fungal biology, and drug

development.

Commercial Availability
Fluopimomide is available for laboratory research from several specialized chemical suppliers.

Researchers should note that these products are strictly for research and development

purposes and not for human or veterinary use.[1][2][3] The table below summarizes the

offerings from key suppliers.
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Supplier
Available
Quantities

Purity CAS Number
Contact
Information

Clinivex
10mg, 50mg,

100mg
Not specified 1309859-39-9

+1 (877)-861-

1996, --INVALID-

LINK--

MedKoo

Biosciences

Custom

synthesis

(minimum 1g)

>98% 1309859-39-9 Not specified

Biosynth 500mg Not specified 1309859-39-9 Not specified

BenchChem Not specified Not specified 1309859-39-9 Not specified

Technical Data
Fluopimomide, a benzamide fungicide, possesses a unique chemical structure that confers its

biological activity.[4] It is a derivative of fluopicolide and is noted for its broad-spectrum activity

against various plant pathogens.[5]
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Property Value Source

IUPAC Name

N-[[3-chloro-5-

(trifluoromethyl)-2-

pyridinyl]methyl]-2,3,5,6-

tetrafluoro-4-

methoxybenzamide

PubChem

Molecular Formula C₁₅H₈ClF₇N₂O₂ PubChem

Molecular Weight 416.68 g/mol
PubChem, MedKoo

Biosciences

CAS Number 1309859-39-9
PubChem, MedKoo

Biosciences

Appearance To be determined (solid) MedKoo Biosciences

Storage Conditions

Short term (days to weeks): 0 -

4 °C, dark. Long term (months

to years): -20 °C, dark.

MedKoo Biosciences

Shipping Conditions
Ambient temperature as a non-

hazardous chemical.
MedKoo Biosciences

Mechanism of Action
Fluopimomide's primary mode of action is believed to involve the disruption of fungal cell

integrity through the delocalization of spectrin-like proteins. These proteins are crucial for

maintaining the stability of the cell membrane in oomycetes. By causing the redistribution of

these proteins from the cell membrane into the cytoplasm, Fluopimomide leads to membrane

instability and ultimately cell lysis.

Additionally, some research suggests that Fluopimomide may also act as a succinate

dehydrogenase inhibitor (SDHI). SDH is a key enzyme in the mitochondrial electron transport

chain (Complex II) and the tricarboxylic acid (TCA) cycle. Inhibition of SDH disrupts cellular

respiration and energy production, leading to fungal cell death.
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Proposed dual mechanism of action for Fluopimomide.

Experimental Protocols
This section provides detailed methodologies for key experiments involving Fluopimomide,

based on published research.

In Vitro Inhibition of Fungal Mycelial Growth
This protocol is adapted from studies investigating the efficacy of fungicides against fungal

pathogens like Botrytis cinerea.

Objective: To determine the half-maximal effective concentration (EC₅₀) of Fluopimomide
required to inhibit the mycelial growth of a target fungus.

Materials:

Fluopimomide (analytical grade)
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Target fungal culture (e.g., Botrytis cinerea)

Potato Dextrose Agar (PDA)

Sterile petri dishes (90 mm)

Sterile distilled water

Dimethyl sulfoxide (DMSO) or other suitable solvent

Micropipettes and sterile tips

Incubator

Procedure:

Stock Solution Preparation: Prepare a stock solution of Fluopimomide (e.g., 10 mg/mL) in a

suitable solvent like DMSO.

Serial Dilutions: Perform serial dilutions of the stock solution to obtain a range of working

concentrations (e.g., 0.01, 0.1, 1, 10, 100 µg/mL).

Amended Media Preparation: Add the appropriate volume of each Fluopimomide dilution to

molten PDA to achieve the desired final concentrations. Ensure the solvent concentration is

consistent across all plates, including a solvent-only control.

Inoculation: Place a mycelial plug (e.g., 5 mm diameter) from the edge of an actively growing

fungal culture onto the center of each PDA plate.

Incubation: Incubate the plates at the optimal growth temperature for the target fungus (e.g.,

20-25°C) in the dark.

Data Collection: Measure the diameter of the fungal colony in two perpendicular directions at

regular intervals until the colony in the control plate reaches the edge of the dish.

Analysis: Calculate the percentage of mycelial growth inhibition for each concentration

relative to the control. Determine the EC₅₀ value by probit analysis or by plotting the

inhibition percentage against the log of the concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Fluopimomide in Laboratory Research]. BenchChem, [2025]. [Online PDF]. Available at:
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laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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